Cas no 1862438-60-5 (Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-)

• Product Name: Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-
• CAS No: 1862438-60-5
• MF: C₁₁H₁₉NO
• MW: 181.274663209915
• CID: 5275399
• Update Time: 2025-10-31

Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-

• Inchi： 1S/C11H19NO/c12-7-10(4-5-10)11(13)3-1-2-8-6-9(8)11/h8-9,13H,1-7,12H2
• InChI Key： DLAUHMYMZDMWLI-UHFFFAOYSA-N
• SMILES： C12C(C1)CCCC2(C1(CN)CC1)O

Additional information on Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-

Professional Introduction to Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- (CAS No. 1862438-60-5)

Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique framework and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 1862438-60-5, belongs to the class of bicyclic alcohols, which are known for their diverse applications in medicinal chemistry and drug development.

The molecular structure of Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- features a seven-membered bicyclic system with an alcohol functional group at the 2-position and an aminomethyl-substituted cyclopropyl group at the 1-position. This arrangement creates a rigid scaffold that can be exploited for the design of novel therapeutic agents. The presence of both hydroxyl and amine functionalities makes this compound a versatile intermediate for synthesizing more complex molecules with potential pharmacological properties.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health and disease. The structural features of Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- have prompted researchers to explore its potential as a lead compound or building block in drug discovery efforts. Specifically, the cyclopropyl moiety has been shown to enhance binding affinity and selectivity in certain enzyme targets, making it an attractive feature for medicinal chemists.

One of the most compelling aspects of this compound is its ability to serve as a precursor for the synthesis of more elaborate structures. The aminomethyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or modify existing ones to optimize biological activity. This flexibility has led to several studies investigating derivatives of Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- as potential candidates for treating various conditions, including inflammatory diseases and neurological disorders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets with greater accuracy. Molecular docking studies have suggested that Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- may interact with enzymes involved in metabolic pathways, potentially leading to therapeutic effects when administered appropriately. These computational insights have guided experimental efforts aimed at validating these hypotheses and further refining the molecular structure for improved efficacy.

The synthesis of Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- presents unique challenges due to its complex cyclic architecture and multiple functional groups. However, modern synthetic methodologies have made significant strides in addressing these challenges, allowing for efficient production of this compound on both laboratory and industrial scales. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework with high precision.

As interest in natural product-inspired drug design continues to grow, compounds like Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- serve as valuable starting points for exploring new chemical space. Their unique structural motifs can inspire the development of novel therapeutics with improved pharmacokinetic profiles and reduced side effects compared to existing treatments. This underscores the importance of maintaining a robust pipeline of innovative compounds like this one for future drug development efforts.

The potential applications of Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]- extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its versatile structure allows for modifications that could enhance its suitability for use in these sectors, broadening its industrial relevance beyond healthcare applications alone.

In conclusion, Bicyclo[4.1.0]heptan-2-ol, 2-[1-(aminomethyl)cyclopropyl]-, identified by CAS No. 1862438-60-5, represents a promising candidate for further research and development in medicinal chemistry and related fields due to its unique structural features and potential biological activities。 Its synthesis presents both challenges and opportunities for chemists seeking to explore new chemical space，and its derivatives hold significant promise for addressing various health-related issues。 As research continues，this compound is likely to play an increasingly important role in the discovery and development of novel therapeutic agents。